Cas no 50614-96-5 (Ethanone, 1-(3-methyl-1H-indol-4-yl)-)
Ethanone, 1-(3-methyl-1H-indol-4-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-methyl-1H-indol-4-yl)-
- 4-Acetyl-3-methyl-1H-indole
- 1-(3-Methyl-1H-indol-4-yl)ethan-1-one
-
- MDL: MFCD20665782
- Inchi: 1S/C11H11NO/c1-7-6-12-10-5-3-4-9(8(2)13)11(7)10/h3-6,12H,1-2H3
- InChI Key: RGVIGNNTJRUOGZ-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=CC2=C1C(C)=CN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 214
- XLogP3: 2.1
- Topological Polar Surface Area: 32.9
Ethanone, 1-(3-methyl-1H-indol-4-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 221656-500mg |
1-(3-Methyl-1H-indol-4-yl)ethan-1-one, 95% min |
50614-96-5 | 95% | 500mg |
$840.00 | 2023-09-09 | |
| Matrix Scientific | 221656-1g |
1-(3-Methyl-1H-indol-4-yl)ethan-1-one, 95% min |
50614-96-5 | 95% | 1g |
$1156.00 | 2023-09-09 | |
| Matrix Scientific | 221656-5g |
1-(3-Methyl-1H-indol-4-yl)ethan-1-one, 95% min |
50614-96-5 | 95% | 5g |
$3570.00 | 2023-09-09 |
Ethanone, 1-(3-methyl-1H-indol-4-yl)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Ethanone, 1-(3-methyl-1H-indol-4-yl)-
Ethanone, 1-(3-methyl-1H-indol-4-yl)- and CAS No. 50614-96-5: A Comprehensive Overview in Modern Chemical Biology
Ethanone, 1-(3-methyl-1H-indol-4-yl)-, identified by the CAS number 50614-96-5, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The combination of a ketone group with a substituted indole moiety makes it a versatile scaffold for medicinal chemists exploring novel pharmacophores.
The structural composition of Ethanone, 1-(3-methyl-1H-indol-4-yl)- encompasses a benzene ring fused with a pyrrole ring, further modified by a ketone functional group at the 1-position and a methyl group at the 3-position of the indole ring. This unique configuration imparts distinct electronic and steric properties, making it an attractive candidate for further chemical manipulation and biological evaluation. The presence of the indole moiety, known for its role in various biological processes, adds to the compound's allure in the context of drug discovery.
In recent years, there has been a surge in research focusing on indole derivatives due to their diverse biological activities. Studies have demonstrated that indole-based compounds exhibit properties ranging from antimicrobial to anti-inflammatory effects. Among these, Ethanone, 1-(3-methyl-1H-indol-4-yl)- has been explored for its potential role in modulating cellular pathways associated with neurological disorders. Preliminary findings suggest that this compound may interact with specific receptors and enzymes involved in neurodegenerative diseases, offering a promising lead for further investigation.
The CAS number 50614-96-5 provides a unique identifier for this compound, facilitating its tracking in scientific literature and commercial applications. Researchers often rely on such identifiers to ensure accuracy and consistency in their studies. The compound's synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to optimize the production of Ethanone, 1-(3-methyl-1H-indol-4-yl)-, making it more accessible for large-scale investigations.
One of the most compelling aspects of Ethanone, 1-(3-methyl-1H-indol-4-yl)- is its potential as a lead compound in drug development. Medicinal chemists have utilized structure-based drug design approaches to modify its core structure, aiming to enhance its binding affinity and selectivity towards target proteins. Computational modeling techniques have played a crucial role in predicting the interactions between this compound and biological targets, thereby guiding the design of more effective derivatives.
The biological activity of Ethanone, 1-(3-methyl-1H-indol-4-yl)- has been evaluated in various preclinical models. Initial studies have shown that it exhibits significant inhibitory effects on certain enzymes implicated in cancer progression. Furthermore, its ability to cross the blood-brain barrier has raised interest in its potential application for treating central nervous system disorders. These findings underscore the importance of continued research into this compound and its derivatives.
In conclusion, Ethanone, 1-(3-methyl-1H-indol-4-yl)-, identified by CAS number 50614-96-5, represents a fascinating molecule with broad implications in chemical biology and pharmaceutical science. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, further insights into its mechanisms of action and potential applications are expected to emerge, solidifying its role as a key player in modern drug discovery efforts.
50614-96-5 (Ethanone, 1-(3-methyl-1H-indol-4-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)